4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H22BrNO3
• Molecular Weight: 440.3 g/mol
• IUPAC Name: (4Z)-5-(4-bromophenyl)-1-cyclohexyl-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H22BrNO3/c24-17-13-11-15(12-14-17)20-19(21(26)16-7-3-1-4-8-16)22(27)23(28)25(20)18-9-5-2-6-10-18/h1,3-4,7-8,11-14,18,20,26H,2,5-6,9-10H2/b21-19-
• InChI Key: PUXPFSGZJFPEBS-VZCXRCSSSA-N
• Isomeric SMILES: C1CCC(CC1)N2C(/C(=C(\C3=CC=CC=C3)/O)/C(=O)C2=O)C4=CC=C(C=C4)Br
• SMILES: C1CCC(CC1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)Br

Description

4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one, also known as BCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCP is a pyrrolone derivative that has been synthesized through different methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication, transcription, and repair. 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects. In vitro studies have shown that 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to inhibit the activity of certain enzymes, including topoisomerase II and tyrosinase. In vivo studies have shown that 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments, including its ease of synthesis and its potential as an anticancer agent. However, 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one, including further studies on its mechanism of action, its potential as an enzyme inhibitor, and its potential as a drug delivery system. Further studies on the toxicity and pharmacokinetics of 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one are also needed. Additionally, the development of new synthetic methods for 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one could lead to the discovery of new derivatives with improved properties.

Synthesis Methods

4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one can be synthesized through various methods, including a one-pot reaction, a three-component reaction, and a four-component reaction. The one-pot reaction involves the condensation of 4-bromobenzaldehyde, cyclohexanone, and 4-bromoaniline in the presence of a catalyst. The three-component reaction involves the reaction of 4-bromobenzaldehyde, cyclohexanone, and 4-bromoaniline in the presence of a base. The four-component reaction involves the reaction of 4-bromobenzaldehyde, cyclohexanone, 4-bromoaniline, and acetylacetone in the presence of a catalyst.

Scientific Research Applications

4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has shown potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. In biochemistry, 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential as an enzyme inhibitor, as it has been shown to inhibit the activity of certain enzymes. In pharmacology, 4-benzoyl-5-(4-bromophenyl)-1-cyclohexyl-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential as a drug delivery system, as it has been shown to improve the bioavailability of certain drugs.